Cas no 2287298-53-5 (Ethyl 4-amino-2-fluoro-3-methylbutanoate)

• Product Name: Ethyl 4-amino-2-fluoro-3-methylbutanoate
• CAS No: 2287298-53-5
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 5832585
• PubChem ID: 137942976
• Update Time: 2025-06-13

Ethyl 4-amino-2-fluoro-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2287298-53-5
• EN300-6743786
• ethyl 4-amino-2-fluoro-3-methylbutanoate
• Ethyl 4-amino-2-fluoro-3-methylbutanoate

• Inchi： 1S/C7H14FNO2/c1-3-11-7(10)6(8)5(2)4-9/h5-6H,3-4,9H2,1-2H3
• InChI Key： CDULOMJZUNOARO-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C)CN

Computed Properties

• Exact Mass: 163.10085685g/mol
• Monoisotopic Mass: 163.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-2-fluoro-3-methylbutanoate

Comprehensive Overview of Ethyl 4-amino-2-fluoro-3-methylbutanoate (CAS No. 2287298-53-5)

Ethyl 4-amino-2-fluoro-3-methylbutanoate (CAS No. 2287298-53-5) is a fluorinated amino acid ester with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and amino functional groups, has garnered attention for its role in drug discovery, particularly in the development of protease inhibitors and metabolic modulators. Its molecular structure, featuring an ethyl ester moiety, enhances solubility and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 4-amino-2-fluoro-3-methylbutanoate has surged due to their applications in targeted therapies and precision medicine. Researchers are particularly interested in its potential to improve drug efficacy while minimizing side effects. The compound's 2-fluoro-3-methyl configuration contributes to its stability and reactivity, which are critical for designing next-generation therapeutics. This aligns with current trends in AI-driven drug discovery, where computational models prioritize molecules with optimized pharmacokinetic properties.

The synthesis of Ethyl 4-amino-2-fluoro-3-methylbutanoate involves multi-step organic reactions, including fluorination and esterification. Its CAS No. 2287298-53-5 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. The compound's purity and characterization are rigorously validated using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring reproducibility in research. These qualities make it a reliable candidate for high-throughput screening in pharmaceutical R&D.

From an industrial perspective, Ethyl 4-amino-2-fluoro-3-methylbutanoate is gaining traction in the fine chemicals market. Its versatility extends to agrochemicals and materials science, where fluorinated derivatives are prized for their durability and performance. Environmental considerations also play a role, as the compound's design often incorporates green chemistry principles to reduce waste and energy consumption. This resonates with the growing emphasis on sustainable synthesis in the chemical industry.

Frequently asked questions about Ethyl 4-amino-2-fluoro-3-methylbutanoate include its storage conditions, handling precautions, and compatibility with other reagents. While it is not classified as hazardous under standard regulations, proper lab practices are recommended to ensure safety. The compound's amino-fluoro synergy also sparks curiosity about its mechanism of action in biological systems, a topic explored in recent peer-reviewed journals.

In summary, Ethyl 4-amino-2-fluoro-3-methylbutanoate (CAS No. 2287298-53-5) represents a cutting-edge tool for innovators in life sciences and chemistry. Its applications span from drug development to material engineering, reflecting the interdisciplinary nature of modern research. As the scientific community continues to uncover its full potential, this compound is poised to remain a focal point in molecular design and biotechnology advancements.